Cas no 494752-71-5 ((2S)-4,4,4-trifluorobutan-2-ol)

(2S)-4,4,4-trifluorobutan-2-ol structure
494752-71-5 structure
Product Name:(2S)-4,4,4-trifluorobutan-2-ol
CAS No:494752-71-5
MF:C4H7F3O
MW:128.092992067337
MDL:MFCD30171506
CID:1520904
PubChem ID:12038411
Update Time:2025-04-21

(2S)-4,4,4-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 4,4,4-trifluoro-, (2S)-
    • (2S)-4,4,4-trifluorobutan-2-ol
    • 494752-71-5
    • SCHEMBL3127928
    • EN300-1931851
    • (S)-4,4,4-Trifluoro-2-butanol
    • MZYWEUWEIXJBPQ-VKHMYHEASA-N
    • (2S)-4,4,4-Trifluoro-2-butanol
    • DTXSID70437748
    • MDL: MFCD30171506
    • Inchi: 1S/C4H7F3O/c1-3(8)2-4(5,6)7/h3,8H,2H2,1H3/t3-/m0/s1
    • InChI Key: MZYWEUWEIXJBPQ-VKHMYHEASA-N
    • SMILES: FC(C[C@H](C)O)(F)F

Computed Properties

  • Exact Mass: 128.04491
  • Monoisotopic Mass: 128.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(2S)-4,4,4-trifluorobutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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